Cas no 2228090-98-8 (2-amino-3-6-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid)

• Product Name: 2-amino-3-6-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• CAS No: 2228090-98-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6073838
• PubChem ID: 165976094
• Update Time: 2025-05-28

2-amino-3-6-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-6-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• EN300-1762756
• 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid
• 2228090-98-8

• Inchi： 1S/C12H19N3O2/c1-12(2,10(13)11(16)17)8-5-6-9(14-7-8)15(3)4/h5-7,10H,13H2,1-4H3,(H,16,17)
• InChI Key： ZYMHINVWIZSBSO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=NC(=CC=1)N(C)C)N)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-amino-3-6-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid (CAS No. 2228090-98-8)

2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid (CAS No. 2228090-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and amino acid moieties, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Its molecular structure combines a dimethylamino-substituted pyridine ring with a branched-chain amino acid, making it a versatile intermediate for synthesizing bioactive molecules.

Recent trends in scientific literature highlight the growing interest in heterocyclic compounds like 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid. Researchers are exploring its role in modulating protein-protein interactions and enzyme inhibition, topics frequently searched in academic databases. The compound's CAS No. 2228090-98-8 is often queried in conjunction with terms such as "synthesis methods," "biological activity," and "structural analogs," reflecting its relevance in medicinal chemistry.

From a structural perspective, the dimethylamino group enhances the compound's solubility and bioavailability, while the pyridine ring contributes to its aromaticity and binding affinity. These features align with current industry demands for small-molecule therapeutics with improved pharmacokinetic properties. Notably, the compound's amino acid backbone allows for facile integration into peptide mimetics, a hot topic in drug discovery forums.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid. Its purity and stability under various conditions are critical parameters for researchers, as evidenced by frequent searches for "storage conditions" and "degradation pathways" related to this compound. Proper handling in inert atmospheres is recommended to preserve its integrity.

The compound's potential applications extend to neurological research, where its structural similarity to neurotransmitter precursors is being investigated. Online discussions often link CAS No. 2228090-98-8 to queries about "blood-brain barrier permeability" and "neuroprotective agents," underscoring its interdisciplinary appeal. However, rigorous preclinical studies are still needed to validate these hypotheses.

In synthetic chemistry, 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid serves as a building block for chiral catalysts and ligand design. Its stereocenter offers opportunities for asymmetric synthesis, a trending subject in organic chemistry publications. Patent databases reveal growing interest in derivatives of this compound for catalytic applications, particularly in green chemistry initiatives.

Regulatory databases confirm that CAS No. 2228090-98-8 is not classified under restricted categories, facilitating its use in global research programs. Quality control protocols emphasize HPLC analysis to ensure batch-to-batch consistency, addressing common concerns about chemical purity standards in research-grade materials. This aligns with the pharmaceutical industry's emphasis on quality by design principles.

Environmental fate studies of 2-amino-3-[6-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid indicate moderate biodegradability, a factor increasingly scrutinized in sustainable chemistry initiatives. Search engine data shows rising queries about "ecotoxicology profiles" of research chemicals, reflecting broader environmental awareness in scientific communities.

Future research directions may explore the compound's utility in prodrug development and targeted drug delivery systems. The presence of both basic (dimethylamino) and acidic (carboxyl) functional groups allows for pH-responsive behavior, a property currently investigated in smart material applications. These aspects position CAS No. 2228090-98-8 as a compound with multifaceted potential in advancing therapeutic technologies.